Cas no 54147-28-3 (Piperazine,1-[4-(1,1-dimethylethyl)-2-thiazolyl]-4-methyl-)

Piperazine,1-[4-(1,1-dimethylethyl)-2-thiazolyl]-4-methyl- structure
54147-28-3 structure
Product Name:Piperazine,1-[4-(1,1-dimethylethyl)-2-thiazolyl]-4-methyl-
CAS No:54147-28-3
MF:C12H21N3S
MW:239.380241155624
CID:376031
PubChem ID:3085056
Update Time:2025-04-19

Piperazine,1-[4-(1,1-dimethylethyl)-2-thiazolyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-[4-(1,1-dimethylethyl)-2-thiazolyl]-4-methyl-
    • 4-tert-butyl-2-(4-methylpiperazin-1-yl)-1,3-thiazole
    • 1-(4-tert-butyl-1,3-thiazol-2-yl)-4-methylpiperazine
    • 1-(4-tert-Butyl-2-thiazolyl)-4-methylpiperazin
    • 1-(4-tert-Butyl-2-thiazolyl)-4-methylpiperazine
    • Tebatizole
    • Tebatizole [INN]
    • UNII-P0S37156TW
    • DTXSID10202492
    • AKOS031225019
    • KJWKKFSEVNVWPM-UHFFFAOYSA-N
    • Q27285969
    • 54147-28-3
    • Z1650756586
    • NS00010538
    • 2-(4-methyl-1-piperazinyl)-4-tert.butyl-thiazole
    • CHEMBL2107068
    • SCHEMBL2109373
    • P0S37156TW
    • Inchi: 1S/C12H21N3S/c1-12(2,3)10-9-16-11(13-10)15-7-5-14(4)6-8-15/h9H,5-8H2,1-4H3
    • InChI Key: KJWKKFSEVNVWPM-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C)(C)C)N=C1N1CCN(C)CC1

Computed Properties

  • Exact Mass: 239.14561886g/mol
  • Monoisotopic Mass: 239.14561886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 47.6Ų
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